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Compound of Interest

Compound Name: 2-(Nitroimino)imidazolidine

Cat. No.: B8817533

An In-depth Technical Guide on 2-(Nitroimino)imidazolidine

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Nitroimino)imidazolidine, also known by its tautomeric name 2-nitroamino-2-imidazoline, is
a heterocyclic compound with significant relevance in the agrochemical and pharmaceutical
sectors.[1] Its primary recognition comes from its role as a crucial intermediate in the synthesis
of neonicotinoid insecticides, most notably imidacloprid.[1][2] The structural features of 2-
(nitroimino)imidazolidine, specifically the imidazolidine ring and the nitroimino group, also
suggest potential applications in medicinal chemistry and materials science.[1][3] This
document provides a comprehensive overview of its chemical properties, structure, synthesis,
and potential biological activities, serving as a technical resource for professionals in research
and development.

Chemical Properties and Structure
Physicochemical Properties

The fundamental physicochemical properties of 2-(nitroimino)imidazolidine are summarized
in the table below. The compound typically appears as a white to almost white crystalline
powder.[1][3]
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Property Value Reference(s)
CAS Number 5465-96-3 [112][3114]
Molecular Formula C3HeN4O:2 [21[31[4]
Molecular Weight 130.11 g/mol [31[41[5]
Melting Point 216-222 °C [21[3114]
Boiling Point 255.1 + 23.0 °C (Predicted) [4][6]
Density 1.81 + 0.1 g/cm? (Predicted) [61[7]
White to almost white
Appearance ) [11[3]
crystalline powder
Soluble in hot water and cold
alkaline solutions; slightly
Solubility soluble in cold water, ethanol, [2][6]117]
acetone, DMSO, and
methanol; insoluble in ether.
pKa 8.55 + 0.20 (Predicted) [6]
Purity > 98% (HPLC) [11[3]
2-Nitroamino-2-imidazoline, N-
Synonyms Nitroimidazolidin-2-imine, N- [4181[6]

nitroimino imidazole (NNII)

Chemical Structure and Tautomerism

2-(Nitroimino)imidazolidine exists in a tautomeric equilibrium between the nitroimine form (N-
nitroimidazolidin-2-imine) and the nitramino form (2-nitroamino-2-imidazoline).[1][8][9] This is a
type of proton-transfer tautomerism where a hydrogen atom oscillates between two nitrogen
atoms, accompanied by a shift in the double bond.[10] While both forms may exist, the specific
conditions such as solvent and temperature can influence the equilibrium.[10]

Structural elucidation of imidazolidine derivatives is typically achieved through techniques such
as X-ray crystallography for determining the solid-state structure, and Nuclear Magnetic
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Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) for
confirming the structure in solution and analyzing its composition.[11][12][13]
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Synthesis of Imidacloprid

2-(Nitroimino)imidazolidine 2-Chloro-5-(chloromethyl)pyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_2_Nitroamino_2_imidazoline_CAS_5465_96_3.pdf
http://www.dicyandiamide.com/En/2-Nitroimino-Imidazolidine-66.html
http://www.dicyandiamide.com/En/2-Nitroimino-Imidazolidine-66.html
https://www.chemimpex.com/products/42974
https://buyersguidechem.com/chemical_supplier/2-Nitro_imino_imidazolidine
https://pubchem.ncbi.nlm.nih.gov/compound/N-nitroimidazolidin-2-imine
https://pubchem.ncbi.nlm.nih.gov/compound/N-nitroimidazolidin-2-imine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2164544.htm
https://www.chembk.com/en/chem/N-Nitroiminoimidazolidine
https://www.scbt.com/p/2-nitroimino-imidazolidine-5465-96-3
https://pubs.rsc.org/en/content/articlelanding/2014/ce/c4ce01541j
https://pubs.rsc.org/en/content/articlelanding/2014/ce/c4ce01541j
https://pubs.rsc.org/en/content/articlelanding/2014/ce/c4ce01541j
https://allen.in/jee/chemistry/tautomerism
https://koreascience.kr/article/JAKO201016450104883.view
https://koreascience.kr/article/JAKO201016450104883.view
https://www.universalclass.com/articles/science/organic-chemistry/nmr-mass-spectrometry-and-infrared-spectroscopy.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC10636160/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10636160/
https://www.benchchem.com/product/b8817533#2-nitroimino-imidazolidine-chemical-properties-and-structure
https://www.benchchem.com/product/b8817533#2-nitroimino-imidazolidine-chemical-properties-and-structure
https://www.benchchem.com/product/b8817533#2-nitroimino-imidazolidine-chemical-properties-and-structure
https://www.benchchem.com/product/b8817533#2-nitroimino-imidazolidine-chemical-properties-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8817533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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